Cas no 20450-81-1 (7-(Benzyloxy)-4',5-dihydroxy-flavone)

• Product Name: 7-(Benzyloxy)-4',5-dihydroxy-flavone
• CAS No: 20450-81-1
• MF: C₂₂H₁₆O₅
• MW: 360.359446525574
• CID: 1393956
• PubChem ID: 69567244
• Update Time: 2025-04-20

7-(Benzyloxy)-4',5-dihydroxy-flavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-7-(phenylmethoxy)-
• 20450-81-1
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenyl)-7-(phenylmethoxy)-
• SCHEMBL5792042
• 5-hydroxy-2-(4-hydroxyphenyl)-7-phenylmethoxychromen-4-one
• 5,4'-Dihydroxy-7-(benzyloxy)flavone
• 7-(Benzyloxy)-4',5-dihydroxy-flavone

• Inchi： 1S/C22H16O5/c23-16-8-6-15(7-9-16)20-12-19(25)22-18(24)10-17(11-21(22)27-20)26-13-14-4-2-1-3-5-14/h1-12,23-24H,13H2
• InChI Key： LOBTUEUXZJDPHZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2C(=CC(=CC1=2)OCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 360.09978
• Monoisotopic Mass: 360.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

7-(Benzyloxy)-4',5-dihydroxy-flavone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones